7-chloro-3-(4-chlorophenyl)-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one

• Molecular Formula: C16H8Cl2N2OS
• Molecular Weight: 347.2 g/mol
• IUPAC Name: 7-chloro-3-(4-chlorophenyl)-[1,3]thiazolo[2,3-b]quinazolin-5-one
• InChI: InChI=1S/C16H8Cl2N2OS/c17-10-3-1-9(2-4-10)14-8-22-16-19-13-6-5-11(18)7-12(13)15(21)20(14)16/h1-8H
• InChI Key: RLBVXJQXYYINAT-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CSC3=NC4=C(C=C(C=C4)Cl)C(=O)N23)Cl

Description

7-chloro-3-(4-chlorophenyl)-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one, commonly known as CTQ, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry. CTQ belongs to the class of thiazoloquinazolinones and has been extensively studied for its therapeutic potential against various diseases.

Mechanism of Action

The mechanism of action of CTQ is not fully understood. However, it is believed to act by inhibiting various molecular targets involved in cell growth and proliferation. CTQ has been reported to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division. It has also been found to inhibit the activity of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. Furthermore, CTQ has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
CTQ has been reported to exhibit various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. CTQ has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell wall synthesis. Additionally, it has been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of CTQ is its broad-spectrum activity against various diseases. It has been found to exhibit potent activity against cancer, viruses, bacteria, and fungi. CTQ is also relatively easy to synthesize, making it a viable option for drug development. However, one of the limitations of CTQ is its poor solubility in water, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research and development of CTQ. One of the potential applications of CTQ is in the treatment of multidrug-resistant bacterial infections. CTQ has been found to exhibit potent activity against MRSA, which is a major cause of hospital-acquired infections. Another potential application of CTQ is in the treatment of viral infections, such as hepatitis B and C. CTQ has been reported to exhibit antiviral activity against these viruses. Additionally, further studies are needed to explore the potential of CTQ in combination therapy with other anticancer drugs.

Synthesis Methods

The synthesis of CTQ involves the reaction of 4-chloroaniline with 2-mercaptoacetic acid to form 4-chlorophenylthioacetic acid. The resultant compound is then reacted with phosphorus oxychloride to form 4-chlorophenylthioacetyl chloride. The reaction of 4-chlorophenylthioacetyl chloride with 2-aminothiophenol in the presence of sodium bicarbonate leads to the formation of CTQ. The overall synthesis method is shown in the following equation:

Scientific Research Applications

CTQ has been extensively studied for its potential therapeutic applications. It has been reported to possess anticancer, antiviral, antibacterial, and antifungal properties. CTQ has been found to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. It has also been reported to exhibit antiviral activity against herpes simplex virus and human immunodeficiency virus. CTQ has shown promising antibacterial activity against various gram-positive and gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, it has demonstrated antifungal activity against Candida albicans and Aspergillus niger.